Cas no 1596-19-6 (Phenol,2-cyclopentyl-6-methyl-)
1596-19-6 structure
Product Name:Phenol,2-cyclopentyl-6-methyl-
Phenol,2-cyclopentyl-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-cyclopentyl-6-methyl-
- 2-cyclopentyl-6-methylphenol
- 6-cyclopentyl-o-cresol
- DTXSID40166694
- SCHEMBL466853
- DYQPZDLXQPYGSU-UHFFFAOYSA-N
- EINECS 216-479-6
- NS00025198
- 1596-19-6
-
- Inchi: 1S/C12H16O/c1-9-5-4-8-11(12(9)13)10-6-2-3-7-10/h4-5,8,10,13H,2-3,6-7H2,1H3
- InChI Key: DYQPZDLXQPYGSU-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC=CC=1C1CCCC1
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 3.9
Experimental Properties
- Density: 1.051
- Boiling Point: 232.1°Cat760mmHg
- Flash Point: 103.1°C
- Refractive Index: 1.56
- PSA: 20.23
Phenol,2-cyclopentyl-6-methyl- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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